Cas no 1214003-69-6 (3-(4-Chlorophenyl)-2-{(2-chlorophenyl)sulfonylamino}propanoic acid)
3-(4-Chlorophenyl)-2-{(2-chlorophenyl)sulfonylamino}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-CHLOROPHENYL)-2-([(2-CHLOROPHENYL)SULFONYL]AMINO)PROPANOIC ACID
- 3-(4-Chlorophenyl)-2-{(2-chlorophenyl)sulfonylamino}propanoic acid
-
- Inchi: 1S/C15H13Cl2NO4S/c16-11-7-5-10(6-8-11)9-13(15(19)20)18-23(21,22)14-4-2-1-3-12(14)17/h1-8,13,18H,9H2,(H,19,20)/t13-/m0/s1
- InChI Key: KKPGVOCNDFEBEZ-ZDUSSCGKSA-N
- SMILES: C(O)(=O)[C@H](CC1=CC=C(Cl)C=C1)NS(C1=CC=CC=C1Cl)(=O)=O
Computed Properties
- Exact Mass: 372.994
- Monoisotopic Mass: 372.994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
3-(4-Chlorophenyl)-2-{(2-chlorophenyl)sulfonylamino}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C173670-0.5mg |
3-(4-Chlorophenyl)-2-{[(2-chlorophenyl)sulfonyl]amino}propanoic acid |
1214003-69-6 | 0.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C173670-1mg |
3-(4-Chlorophenyl)-2-{[(2-chlorophenyl)sulfonyl]amino}propanoic acid |
1214003-69-6 | 1mg |
$ 80.00 | 2022-06-06 | ||
| TRC | C173670-2.5mg |
3-(4-Chlorophenyl)-2-{[(2-chlorophenyl)sulfonyl]amino}propanoic acid |
1214003-69-6 | 2.5mg |
$ 155.00 | 2022-06-06 | ||
| Key Organics Ltd | 11G-323S-1MG |
3-(4-chlorophenyl)-2-{[(2-chlorophenyl)sulfonyl]amino}propanoic acid |
1214003-69-6 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | 11G-323S-5MG |
3-(4-chlorophenyl)-2-{[(2-chlorophenyl)sulfonyl]amino}propanoic acid |
1214003-69-6 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | 11G-323S-10MG |
3-(4-chlorophenyl)-2-{[(2-chlorophenyl)sulfonyl]amino}propanoic acid |
1214003-69-6 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | 11G-323S-0.5G |
3-(4-chlorophenyl)-2-{[(2-chlorophenyl)sulfonyl]amino}propanoic acid |
1214003-69-6 | >90% | 0.5g |
£385.00 | 2023-09-08 | |
| Key Organics Ltd | 11G-323S-1G |
3-(4-chlorophenyl)-2-{[(2-chlorophenyl)sulfonyl]amino}propanoic acid |
1214003-69-6 | >90% | 1g |
£770.00 | 2023-09-08 | |
| Key Organics Ltd | 11G-323S-5G |
3-(4-chlorophenyl)-2-{[(2-chlorophenyl)sulfonyl]amino}propanoic acid |
1214003-69-6 | >90% | 5g |
£3080.00 | 2023-09-08 | |
| Key Organics Ltd | 11G-323S-10G |
3-(4-chlorophenyl)-2-{[(2-chlorophenyl)sulfonyl]amino}propanoic acid |
1214003-69-6 | >90% | 10g |
£5775.00 | 2023-09-08 |
3-(4-Chlorophenyl)-2-{(2-chlorophenyl)sulfonylamino}propanoic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-(4-Chlorophenyl)-2-{(2-chlorophenyl)sulfonylamino}propanoic acid
Introduction to 3-(4-Chlorophenyl)-2-{(2-chlorophenyl)sulfonylamino}propanoic Acid (CAS No. 1214003-69-6)
3-(4-Chlorophenyl)-2-{(2-chlorophenyl)sulfonylamino}propanoic acid, identified by its CAS number 1214003-69-6, is a significant compound in the field of pharmaceutical chemistry. This molecule, featuring a complex structure with both aromatic and sulfonamide functional groups, has garnered attention for its potential applications in drug development and biochemical research. The presence of multiple substituents, including 4-chlorophenyl and sulfonylamino groups, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.
The compound's structure consists of a propanoic acid backbone modified with a sulfonylamino group at the second carbon and a 4-chlorophenyl group at the third carbon. This arrangement not only imparts specific electronic and steric properties but also opens up possibilities for diverse chemical modifications. The 4-chlorophenyl moiety, known for its electron-withdrawing effects, can influence the reactivity of the molecule, while the sulfonylamino group enhances its solubility and interaction with biological targets.
In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing sulfonamide functionalities. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a sulfonylamino group in 3-(4-chlorophenyl)-2-{(2-chlorophenyl)sulfonylamino}propanoic acid suggests that it may exhibit similar therapeutic effects. Preliminary studies have indicated that this compound could interact with various biological pathways, potentially making it useful in treating a range of diseases.
The synthesis of 3-(4-chlorophenyl)-2-{(2-chlorophenyl)sulfonylamino}propanoic acid involves multiple steps, including chlorination, sulfonylation, and condensation reactions. Each step must be carefully controlled to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency of these processes. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for precise characterization of the compound's structure.
The pharmacological activity of 3-(4-chlorophenyl)-2-{(2-chlorophenyl)sulfonylamino}propanoic acid has been evaluated in several in vitro and in vivo models. Research has shown that this compound exhibits moderate binding affinity to certain enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its potential as an inhibitor of carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and epilepsy. Additionally, the compound has shown promise in preliminary anti-inflammatory assays.
The development of new drugs often relies on understanding the molecular interactions between a candidate compound and its biological targets. Computational methods, such as molecular docking and molecular dynamics simulations, have been utilized to predict how 3-(4-chlorophenyl)-2-{(2-chlorophenyl)sulfonylamino}propanoic acid might bind to its intended receptors. These simulations provide valuable insights into the compound's binding mode and help guide further optimization efforts.
In conclusion, 3-(4-Chlorophenyl)-2-{(2-chlorophenyl)sulfonylamino}propanoic acid (CAS No. 1214003-69-6) is a promising compound with significant potential in pharmaceutical research. Its unique structure, featuring both 4-chlorophenyl and sulfonylamino groups, makes it an interesting candidate for further development. Ongoing studies aim to elucidate its mechanisms of action and explore its therapeutic applications in various diseases. As research continues to uncover new possibilities for this molecule, it is likely to play an important role in the future of drug discovery.
1214003-69-6 (3-(4-Chlorophenyl)-2-{(2-chlorophenyl)sulfonylamino}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)